Cas no 113705-26-3 (Thiazole,2,4-diethynyl-)

Thiazole,2,4-diethynyl- structure
Thiazole,2,4-diethynyl- structure
Product Name:Thiazole,2,4-diethynyl-
CAS No:113705-26-3
MF:C7H3NS
MW:133.170419931412
CID:106090
Update Time:2024-01-24

Thiazole,2,4-diethynyl- Chemical and Physical Properties

Names and Identifiers

    • Thiazole,2,4-diethynyl-
    • 2,4-Diethynyl-1,3-thiazole
    • Thiazole, 2,4-diethynyl- (9CI)
    • Thiazole, 2,4-diethynyl-
    • Inchi: 1S/C7H3NS/c1-3-6-5-9-7(4-2)8-6/h1-2,5H
    • InChI Key: QUHRDTLAUPQJHS-UHFFFAOYSA-N
    • SMILES: S1C=C(C#C)N=C1C#C

Computed Properties

  • Exact Mass: 132.99869
  • Monoisotopic Mass: 132.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Predicted)
  • Boiling Point: 238.2±32.0 °C(Predicted)
  • PSA: 12.89
  • pka: -0.86±0.10(Predicted)
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